Cas no 20112-30-5 ((5a,17a)-17-Hydroxypregnan-3-one)

• Product Name: (5a,17a)-17-Hydroxypregnan-3-one
• CAS No: 20112-30-5
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 909027
• PubChem ID: 227058
• Update Time: 2025-11-02

(5a,17a)-17-Hydroxypregnan-3-one Chemical and Physical Properties

Names and Identifiers

• 17-ethyl-17-hydroxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• 17β-Hydroxy-17-ethyl-5α-androstane-3-one
• 17beta-Hydroxy-17alpha-ethyl-5alpha-androstan-3-one
• 17-Hydroxypregnan-3-one
• AC1L5F7W
• AC1Q6KRE
• AGN-PC-00SVAM
• AR-1C1139
• CTK1A6031
• NSC18220
• (5a,17a)-17-Hydroxypregnan-3-one
• NSC-18220
• SCHEMBL18373768
• 5.alpha., 17-hydroxy-
• DTXSID50280719
• Pregnan-3-one, (5.alpha.,17.alpha.)-
• 20112-30-5

• Inchi： 1S/C21H34O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h14,16-18,23H,4-13H2,1-3H3
• InChI Key： GPUVTXKHQDYRQO-UHFFFAOYSA-N
• SMILES： OC1(CC)CCC2C3CCC4CC(CCC4(C)C3CCC21C)=O

Computed Properties

• Exact Mass: 318.25602
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on (5a,17a)-17-Hydroxypregnan-3-one

Comprehensive Overview of (5a,17a)-17-Hydroxypregnan-3-one (CAS No. 20112-30-5): Structure, Applications, and Research Insights

The compound (5a,17a)-17-Hydroxypregnan-3-one (CAS No. 20112-30-5) is a steroidal derivative that has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a member of the pregnane family, this molecule features a 17-hydroxyl group and a 3-keto functionality, which are critical for its biological activity. Researchers have explored its role in steroidogenesis, metabolic pathways, and as a precursor for synthesizing more complex steroidal compounds.

In recent years, the scientific community has shown renewed interest in (5a,17a)-17-Hydroxypregnan-3-one due to its relevance in endocrine research and drug development. With the rise of precision medicine, compounds like this are being investigated for their potential to modulate hormone receptors or enzyme systems. For instance, studies have examined its interactions with 5a-reductase and 17b-hydroxysteroid dehydrogenase, enzymes pivotal in steroid metabolism. These investigations align with current trends in personalized healthcare, where understanding molecular mechanisms is key to developing targeted therapies.

The nomenclature of (5a,17a)-17-Hydroxypregnan-3-one reflects its stereochemistry at positions 5 and 17, which significantly influences its biochemical behavior. The 5a-configuration distinguishes it from other pregnane derivatives, while the 17a-hydroxyl group contributes to its polarity and binding affinity. Such structural nuances are frequently discussed in steroid chemistry forums and pharmacology databases, where professionals seek detailed insights into structure-activity relationships (SAR).

From a synthetic perspective, CAS No. 20112-30-5 serves as an intermediate in the production of specialized steroidal agents. Its utility in organic synthesis is underscored by its compatibility with various catalytic hydrogenation and oxidation reactions, making it valuable for industrial and academic laboratories. Recent patents highlight its incorporation into novel drug candidates targeting metabolic disorders and inflammatory conditions, reflecting broader market demands for innovative small-molecule therapies.

Analytical characterization of (5a,17a)-17-Hydroxypregnan-3-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and stereochemical integrity, which are essential for regulatory compliance in pharmaceutical applications. Quality control protocols for this compound are often topics in GMP certification courses and analytical chemistry webinars, addressing common user queries about standardization.

Environmental and safety profiles of 20112-30-5 are also frequently searched topics. While not classified as hazardous, proper handling guidelines—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are emphasized in safety data sheets (SDS). These precautions align with global workplace safety trends and green chemistry initiatives, which prioritize sustainable laboratory practices.

In conclusion, (5a,17a)-17-Hydroxypregnan-3-one represents a versatile scaffold in both research and industry. Its intersection with cutting-edge fields like enzyme inhibition studies and steroid-based therapeutics ensures its continued relevance. For researchers exploring CAS No. 20112-30-5, staying updated with peer-reviewed journals and chemical regulatory updates is recommended to leverage its full potential.